![molecular formula C15H33N2OP B010671 Allyl tetraisopropylphosphorodiamidite CAS No. 108554-72-9](/img/structure/B10671.png)
Allyl tetraisopropylphosphorodiamidite
Overview
Description
Allyl tetraisopropylphosphorodiamidite (ATID) is a chemical compound used in the field of organic chemistry as a reagent for the synthesis of oligonucleotides. It is a phosphoramidite derivative of adenine, and its chemical formula is C16H32N3O2P. ATID is a colorless liquid with a boiling point of 135-137°C and a molecular weight of 329.42 g/mol.
Scientific Research Applications
DNA Sequencing by Synthesis Allyl Tetraisopropylphosphorodiamidite is used in the design of chemically cleavable fluorescent nucleotides for DNA sequencing by synthesis. A novel labeling system using an allyl group modifies nucleotides, creating a reversible terminator for efficient sequencing processes (Bi, Kim, & Ju, 2006).
Protein Modification and Fluorescence Tagging The compound is instrumental in protein allylation and subsequent fluorophore targeting. It facilitates the modification of arginine residues and leads to the formation of protein-attached fluorescent products, useful in biological research (Zhang et al., 2013).
Catalysis and Nucleophilic Fluorination It plays a role in transition metal-catalyzed transformations, particularly in the preparation of fluorinated pharmaceuticals and agrochemicals. This is crucial for synthesizing compounds with enhanced properties and for applications in PET imaging (Hollingworth & Gouverneur, 2012).
Catalytic Asymmetric Allylation The compound is significant in enantioselective allylation, particularly in the synthesis of chiral homoallylic alcohols and amines, which are building blocks in natural product and pharmaceutical synthesis (Huo et al., 2014).
Synthesis of Allylic Alcohols and Amines It facilitates the synthesis of gamma-fluoroalkylated allylic alcohols and amines, contributing to the development of diverse organic compounds (Konno et al., 2002).
Allylic Substitution Reactions in Water The compound enables allylic substitution reactions in water, contributing to greener and more sustainable chemical processes (Manabe & Kobayashi, 2003).
Development of P-Chiral Phosphorodiamidite Ligands Its application in the development of P-chiral phosphorodiamidite ligands for asymmetric allylic etherification enhances the synthesis of enantiomerically enriched compounds (Kimura & Uozumi, 2007).
Hydrolysis Studies in Chemistry this compound is also used in the study of hydrolysis reactions, particularly in understanding the mechanisms of herbicide degradation (Bezemer & Rutan, 2001).
Biosynthesis Research It contributes to biosynthesis research, specifically in the study of allylmalonyl-CoA extender units for polyketide synthases, illuminating pathways for creating novel compounds (Mo et al., 2011).
Minimal Chemical Handles for Bioorthogonal Labeling The compound assists in creating minimal, unstrained chemical handles for bioorthogonal labeling in live cells, which is pivotal in biological and medical imaging (Oliveira et al., 2016).
Innovative Applications in Pharmacology It finds innovative applications in pharmacology, such as in the study of insulin resistance and oxidative stress, contributing to our understanding of phytochemical effects in medical conditions (Şahin et al., 2019).
Facilitating Chemical Bond Formations The compound is crucial in facilitating C-C, C-N, and C-O bond formations through transition metal-catalyzed allylic substitution reactions (Butt & Zhang, 2015).
Mechanism of Action
Target of Action
Allyl tetraisopropylphosphorodiamidite is primarily used as a phosphitylation agent in the preparation of oligonucleotides . Oligonucleotides are short DNA or RNA molecules that have wide applications in research, genetic testing, and forensics.
Mode of Action
The compound interacts with oligonucleotides through a process called phosphitylation . This process involves the introduction of a phosphityl group into a molecule, which is a crucial step in the synthesis of oligonucleotides.
Biochemical Pathways
The phosphitylation process facilitated by this compound affects the biochemical pathways involved in the synthesis of oligonucleotides . The introduction of the phosphityl group can influence the properties of the resulting oligonucleotides, including their stability and binding affinity.
Pharmacokinetics
Its physical properties such as boiling point (114-117 °c/04 mmHg) and density (0903 g/mL at 25 °C) have been reported .
Result of Action
The primary result of the action of this compound is the successful synthesis of oligonucleotides . These oligonucleotides can then be used in various applications, from genetic research to diagnostic testing.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its storage temperature is recommended to be 2-8°C , suggesting that temperature can affect its stability and efficacy. Additionally, the compound’s interaction with its targets (i.e., oligonucleotides) can be influenced by the pH and ionic strength of the solution, which are important considerations in oligonucleotide synthesis.
Properties
IUPAC Name |
N-[[di(propan-2-yl)amino]-prop-2-enoxyphosphanyl]-N-propan-2-ylpropan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H33N2OP/c1-10-11-18-19(16(12(2)3)13(4)5)17(14(6)7)15(8)9/h10,12-15H,1,11H2,2-9H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTEGHJIXOZLSOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)P(N(C(C)C)C(C)C)OCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H33N2OP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80399404 | |
Record name | ALLYL TETRAISOPROPYLPHOSPHORODIAMIDITE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80399404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.41 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108554-72-9 | |
Record name | ALLYL TETRAISOPROPYLPHOSPHORODIAMIDITE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80399404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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